N-(2-methoxy-2-(thiophen-3-yl)ethyl)-2-methylbenzamide

• IUPAC Name: N-(2-methoxy-2-thiophen-3-ylethyl)-2-methylbenzamide
• InChI: InChI=1S/C15H17NO2S/c1-11-5-3-4-6-13(11)15(17)16-9-14(18-2)12-7-8-19-10-12/h3-8,10,14H,9H2,1-2H3,(H,16,17)
• InChI Key: NIEWBWYYNZYHDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC(C2=CSC=C2)OC
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the amide bond as a key step, possibly through the reaction of an appropriate amine with a carboxylic acid or acid chloride. The thiophene ring could be introduced through a variety of methods, including palladium-catalyzed coupling reactions.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions. The thiophene ring is also reactive and can undergo electrophilic aromatic substitution.

Scientific Research Applications

Diagnostic Imaging Enhancements

One application is in the realm of diagnostic imaging, where derivatives of N-(2-methoxy-2-(thiophen-3-yl)ethyl)-2-methylbenzamide, such as iodobenzamides and fluorobenzamides, have been investigated for their potential to visualize tumors in vivo through preferential binding to sigma receptors overexpressed on cancer cells. For instance, a study explored the use of an iodobenzamide derivative for sigma receptor scintigraphy in patients with suspected primary breast cancer, demonstrating that this approach could effectively accumulate in most breast tumors, suggesting its potential as a non-invasive tool for assessing tumor proliferation (Caveliers et al., 2002).

Neuropharmacological Applications

In neuropharmacology, fluorine-18 labeled derivatives, such as [18F]MPPF, have been utilized to image 5-HT1A receptors in the brain, contributing to our understanding of the serotonergic system in psychiatric and neurodegenerative disorders. Studies have shown that [18F]MPPF allows for the quantitative analysis of 5-HT1A receptor distribution in the human brain, providing insights into the pathophysiology of conditions like depression and anxiety (Passchier et al., 2000). Another study further validated the use of [18F]MPPF PET for delineating 5-HT1A receptors, confirming its applicability in clinical and research settings (Passchier et al., 2000).

Understanding Drug Metabolism

Research on this compound also extends to the study of drug metabolism, including the investigation of its derivatives' pharmacokinetics. For example, studies on MDMA (3,4-Methylenedioxymethamphetamine), which shares structural similarities with this compound, have shed light on the non-linear pharmacokinetics of amphetamine derivatives in humans, offering insights into drug interaction, absorption, and metabolism mechanisms that could influence therapeutic strategies and toxicology (de la Torre et al., 2000).